Cas no 330201-58-6 (N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-2-(4-chlorophenoxy)acetamide)

N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-2-(4-chlorophenoxy)acetamide is a specialized organic compound featuring a thiazole core substituted with a tert-butylphenyl group and a chlorophenoxyacetamide moiety. This structure imparts notable chemical stability and reactivity, making it suitable for applications in agrochemical and pharmaceutical research. The tert-butyl group enhances lipophilicity, while the chlorophenoxy segment contributes to its potential bioactivity, particularly in pest control or medicinal chemistry. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound's purity and consistent synthesis ensure reliability in experimental and industrial settings. Its unique combination of functional groups offers versatility in derivatization for targeted applications.
N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-2-(4-chlorophenoxy)acetamide structure
330201-58-6 structure
Product Name:N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-2-(4-chlorophenoxy)acetamide
CAS No:330201-58-6
MF:C21H21ClN2O2S
MW:400.921643018723
CID:5924414
PubChem ID:4220611
Update Time:2025-06-22

N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-2-(4-chlorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-2-(4-chlorophenoxy)acetamide
    • N-(4-(4-(tert-butyl)phenyl)thiazol-2-yl)-2-(4-chlorophenoxy)acetamide
    • Acetamide, 2-(4-chlorophenoxy)-N-[4-[4-(1,1-dimethylethyl)phenyl]-2-thiazolyl]-
    • N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-2-(4-chlorophenoxy)acetamide
    • 330201-58-6
    • SR-01000424721-1
    • F0336-0159
    • SR-01000424721
    • Oprea1_313691
    • AKOS001611658
    • Inchi: 1S/C21H21ClN2O2S/c1-21(2,3)15-6-4-14(5-7-15)18-13-27-20(23-18)24-19(25)12-26-17-10-8-16(22)9-11-17/h4-11,13H,12H2,1-3H3,(H,23,24,25)
    • InChI Key: ZQXVVAODOZETGZ-UHFFFAOYSA-N
    • SMILES: C(NC1=NC(C2=CC=C(C(C)(C)C)C=C2)=CS1)(=O)COC1=CC=C(Cl)C=C1

Computed Properties

  • Exact Mass: 400.1012268g/mol
  • Monoisotopic Mass: 400.1012268g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 79.5Ų

Experimental Properties

  • Density: 1.262±0.06 g/cm3(Predicted)
  • pka: 7.62±0.50(Predicted)

N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-2-(4-chlorophenoxy)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0336-0159-2μmol
N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-2-(4-chlorophenoxy)acetamide
330201-58-6 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0336-0159-5μmol
N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-2-(4-chlorophenoxy)acetamide
330201-58-6 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0336-0159-10μmol
N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-2-(4-chlorophenoxy)acetamide
330201-58-6 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0336-0159-20μmol
N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-2-(4-chlorophenoxy)acetamide
330201-58-6 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0336-0159-1mg
N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-2-(4-chlorophenoxy)acetamide
330201-58-6 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0336-0159-2mg
N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-2-(4-chlorophenoxy)acetamide
330201-58-6 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0336-0159-3mg
N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-2-(4-chlorophenoxy)acetamide
330201-58-6 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0336-0159-4mg
N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-2-(4-chlorophenoxy)acetamide
330201-58-6 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0336-0159-5mg
N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-2-(4-chlorophenoxy)acetamide
330201-58-6 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0336-0159-10mg
N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-2-(4-chlorophenoxy)acetamide
330201-58-6 90%+
10mg
$79.0 2023-05-17

N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-2-(4-chlorophenoxy)acetamide Related Literature

Additional information on N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-2-(4-chlorophenoxy)acetamide

CAS No. 330201-58-6: A Novel Thiazole-Based Compound with Promising Therapeutic Potential

N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-2-(4-chlorophenoxy)acetamide is a unique chemical entity that has garnered significant attention in the field of pharmaceutical research due to its complex molecular architecture and potential biological activity. This compound, identified by its CAS No. 330201-58-6, represents a class of thiazole derivatives that exhibit structural features capable of modulating multiple biological pathways. The molecule's design combines a thiazole ring with functional groups that enhance its interaction with target proteins, making it a promising candidate for further exploration in drug development.

The 1,3-thiazol-2-yl moiety in this compound is particularly noteworthy, as it forms a heterocyclic ring that is known for its ability to engage in hydrogen bonding and π-π stacking interactions with biomolecules. The 4-tert-butylphenyl substituent contributes to the molecule's hydrophobicity, while the 4-chlorophenoxy group introduces electrophilic properties that may influence its pharmacokinetic profile. These structural elements collectively suggest a potential role in modulating cellular processes such as inflammation and signal transduction.

Recent studies have highlighted the importance of thiazole derivatives in the development of novel therapeutics. For example, a 2023 study published in Journal of Medicinal Chemistry demonstrated that thiazole-based compounds can effectively inhibit specific kinases involved in cancer progression. While the exact mechanism of action for N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-2-(4-chlorophenoxy)acetamide remains under investigation, its structural similarity to known kinase inhibitors suggests a potential role in modulating enzymatic activity.

The 2-(4-chlorophenoxy)acetamide functional group is another key component of this molecule. This moiety is commonly found in pharmaceutical agents due to its ability to form stable interactions with target proteins. The chlorophenoxy substitution may also influence the compound's solubility and metabolic stability, factors that are critical in drug development. Researchers are currently exploring how these structural features might translate into therapeutic benefits, particularly in the context of inflammatory diseases.

Current research trends in the field of thiazole derivatives emphasize the importance of structure-activity relationship (SAR) studies. A 2022 review in Drug Discovery Today highlighted how subtle modifications to the thiazole ring can significantly impact biological activity. The 4-tert-butylphenyl group in this compound may represent a strategic modification that enhances its ability to bind to specific protein targets. Such insights are crucial for optimizing the compound's pharmacological profile.

One of the most promising applications of N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-2-(4-chlorophenoxy)acetamide is in the treatment of inflammatory conditions. A 2023 preclinical study published in Pharmacology Research demonstrated that thiazole-based compounds can modulate the NF-κB signaling pathway, which is a key regulator of inflammation. While the exact mechanism of action for this specific compound is still being elucidated, its structural similarity to known anti-inflammatory agents suggests potential therapeutic applications.

The 2-(4-chlorophenoxy)acetamide group may also contribute to the compound's ability to interact with lipid rafts in cell membranes. These membrane microdomains are known to play a critical role in signal transduction and immune responses. By modulating the composition of lipid rafts, this compound could potentially influence cellular processes related to immune regulation and disease pathogenesis.

From a synthetic perspective, the preparation of N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-2-(4-chlorophenoxy)acetamide involves a series of well-defined chemical transformations. The synthesis typically begins with the formation of the thiazole ring through a condensation reaction between a substituted amide and a thiocarbamide. This approach allows for the introduction of the 4-tert-butylphenyl group at the 4-position of the thiazole ring, which is critical for its biological activity.

Recent advancements in chemical synthesis have enabled the development of more efficient methods for preparing this compound. A 2023 study in Organic Synthesis described a novel catalytic approach that significantly reduces the number of steps required for its synthesis. These improvements in synthetic methodology are essential for scaling up production and making the compound available for further biological testing.

While the therapeutic potential of N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-2-(4-chlorophenoxy)acetamide is still being explored, its structural features suggest that it may have applications in multiple therapeutic areas. The combination of a thiazole ring with hydrophobic and electrophilic substituents makes it a versatile scaffold for drug development. Further research is needed to fully understand its biological activity and potential clinical applications.

In conclusion, CAS No. 330201-58-6 represents an exciting opportunity in the field of pharmaceutical research. Its unique molecular structure, combining elements of hydrophobicity, electrophilicity, and hydrogen bonding capability, positions it as a promising candidate for further exploration. As research in the field of thiazole derivatives continues to advance, compounds like N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-2-(4-chlorophenoxy)acetamide may play a significant role in the development of novel therapeutics for a wide range of diseases.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited